(Z)-N'-(2,4-dimethylphenyl)-4-(3-methoxyphenyl)thiazole-2-carbohydrazonoyl cyanide

• IUPAC Name: (2Z)-N-(2,4-dimethylanilino)-4-(3-methoxyphenyl)-1,3-thiazole-2-carboximidoyl cyanide
• InChI: InChI=1S/C20H18N4OS/c1-13-7-8-17(14(2)9-13)23-24-18(11-21)20-22-19(12-26-20)15-5-4-6-16(10-15)25-3/h4-10,12,23H,1-3H3/b24-18-
• InChI Key: XWZDLKTWZAIXKA-MOHJPFBDSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NN=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)OC)C
• Isomeric SMILES: CC1=CC(=C(C=C1)N/N=C(/C#N)\C2=NC(=CS2)C3=CC(=CC=C3)OC)C
• Molecular Formula: C20H18N4OS
• Molecular Weight: 362.4 g/mol

Description

(Z)-N'-(2,4-dimethylphenyl)-4-(3-methoxyphenyl)thiazole-2-carbohydrazonoyl cyanide is a useful research compound. Its molecular formula is C20H18N4OS and its molecular weight is 362.45. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Pharmacological Potential

Synthetic Methods for Heterocyclic Compounds : Heterocyclic compounds, including thiazole derivatives, are highlighted for their significant roles in medicinal chemistry, showcasing diverse biological activities. The review by Rosales-Hernández et al. (2022) discusses synthetic chemists' interest in developing new procedures to access compounds with guanidine moieties due to their potential as therapeutic agents. The article emphasizes the pharmacological activities of 2-guanidinobenzazoles, including cytotoxic and cell proliferation inhibition via angiogenesis and apoptosis, showcasing the importance of synthetic approaches in exploring the pharmacophores of these compounds Rosales-Hernández et al., 2022.

Biological Activities of Thiazole Compounds : Thiazoles are recognized for their extensive applications in organic synthesis, pharmaceuticals, and biological fields. Asif (2016) reviews the developments, exploration, and synthetic strategies of thiadiazoles, highlighting their diverse biological activities and their role as oxidation inhibitors, cyanine dyes, and metal chelating agents. This review underscores the importance of thiazole chemistry in developing new compounds with better efficacy and safety Asif, 2016.

Structural Activity Relationship and Pharmacological Importance

Structural Activity Relationship (SAR) of Benzothiazole Derivatives : The medicinal chemistry perspective of benzothiazole derivatives, as discussed by Bhat and Belagali (2020), reveals the significance of the thiazole ring in various pharmacological activities. This review elaborates on the SAR and the importance of substitutions on the benzothiazole nucleus for enhancing biological activities, demonstrating the crucial role of structural modifications in medicinal applications Bhat & Belagali, 2020.

Heterocyclic Systems Based on 1,3,4-Thia(oxa)diazoles : Lelyukh (2019) analyzes the pharmacological activity of 1,3,4-thia(oxa)diazole derivatives, revealing their antimicrobial, anti-inflammatory, analgesic, antitumor, antitubercular, and antiviral activities. The study indicates that these heterocycles are critical for developing new drug-like molecules, showcasing the importance of 1,3,4-thiadiazole and 1,3,4-oxadiazole cores in medicinal chemistry Lelyukh, 2019.